Cas no 1688-95-5 (4-Methylpiperazine-1-sulfonyl Chloride)

4-Methylpiperazine-1-sulfonyl chloride is a versatile sulfonylation reagent widely used in organic synthesis and pharmaceutical chemistry. Its key advantage lies in its reactive sulfonyl chloride group, which facilitates efficient sulfonamide formation when reacted with amines, enabling the construction of complex molecular architectures. The 4-methylpiperazine moiety enhances solubility and provides a handle for further functionalization. This compound is particularly valuable in medicinal chemistry for the development of sulfonamide-based drugs, owing to its stability and selective reactivity. It is commonly employed in the synthesis of biologically active compounds, including kinase inhibitors and antimicrobial agents. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity.
4-Methylpiperazine-1-sulfonyl Chloride structure
1688-95-5 structure
Product Name:4-Methylpiperazine-1-sulfonyl Chloride
CAS No:1688-95-5
MF:C5H11ClN2O2S
MW:198.671038866043
MDL:MFCD09731871
CID:1026586
PubChem ID:11171617
Update Time:2025-10-05

4-Methylpiperazine-1-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

    • 4-Methylpiperazine-1-sulfonyl chloride
    • 4-methyl-1-Piperazinesulfonyl chloride
    • 4-Methyl-1-piperazinylsulfonyl chloride
    • 4-Methyl-piperazin-1-ylsulphonyl chloride
    • 1-Piperazinesulfonyl chloride, 4-methyl-
    • GDYYZWFHNRVHCC-UHFFFAOYSA-N
    • 4-Methyl-1-piperazinesulfonylChloride
    • TRA0095210
    • MB07486
    • 4-methylpiperazin-1-ylsulfonyl chloride
    • 4-methyl-piperazine-1-sulfonyl chloride
    • 4-Methyl-1-piperazinylsulphonyl chlo
    • DTXSID40457579
    • SCHEMBL1606347
    • CS-0447815
    • AKOS000140464
    • 1688-95-5
    • SY016949
    • EN300-57965
    • GS-5987
    • MFCD09731871
    • 4-Methylpiperazine-1-sulfonyl chloride, AldrichCPR
    • DB-021266
    • 4-Methyl-1-piperazinylsulphonyl chloride
    • 4-Methylpiperazine-1-sulfonyl Chloride
    • MDL： MFCD09731871
    • Inchi： 1S/C5H11ClN2O2S/c1-7-2-4-8(5-3-7)11(6,9)10/h2-5H2,1H3
    • InChI Key： GDYYZWFHNRVHCC-UHFFFAOYSA-N
    • SMILES： ClS(N1CCN(C)CC1)(=O)=O

Computed Properties

  • Exact Mass: 198.02300
  • Monoisotopic Mass: 198.0229765g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49
  • XLogP3: 0.1

Experimental Properties

  • Density: 1.44±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 282.1±29.0 ºC (760 Torr),
  • Flash Point: 124.4±24.3 ºC,
  • Solubility: Slightly soluble (26 g/l) (25 º C),
  • PSA: 49.00000
  • LogP: 0.67400

4-Methylpiperazine-1-sulfonyl Chloride Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Methylpiperazine-1-sulfonyl Chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A139002028-1g
4-Methylpiperazine-1-sulfonyl chloride
 1688-95-5 95%
1g
 $204.88 2022-04-02
Alichem
A139002028-5g
4-Methylpiperazine-1-sulfonyl chloride
 1688-95-5 95%
5g
 $596.91 2022-04-02
TRC
M321573-50mg
4-Methylpiperazine-1-sulfonyl Chloride
 1688-95-5
50mg
 $ 50.00 2022-06-04
TRC
M321573-100mg
4-Methylpiperazine-1-sulfonyl Chloride
 1688-95-5
100mg
 $ 65.00 2022-06-04
TRC
M321573-500mg
4-Methylpiperazine-1-sulfonyl Chloride
 1688-95-5
500mg
 $ 160.00 2022-06-04
Chemenu
CM169448-5g
4-Methylpiperazine-1-sulfonyl chloride
 1688-95-5 95%
5g
 $311 2021-08-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M63810-250mg
4-Methylpiperazine-1-sulfonyl chloride
 1688-95-5
250mg
 ¥328.0 2021-09-08
abcr
AB303922-250 mg
4-Methyl-1-piperazinesulfonyl chloride; .
 1688-95-5
250MG
 €141.50 2022-06-11
abcr
AB303922-1 g
4-Methyl-1-piperazinesulfonyl chloride; .
 1688-95-5
1 g
 €168.30 2023-07-19
abcr
AB303922-5 g
4-Methyl-1-piperazinesulfonyl chloride; .
 1688-95-5
5 g
 €426.10 2023-07-19

4-Methylpiperazine-1-sulfonyl Chloride Production Method

4-Methylpiperazine-1-sulfonyl Chloride Related Literature

Related Categories

1688-95-5 (4-Methylpiperazine-1-sulfonyl Chloride) Related Products

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.